2-Ethylhexanoic Acid

• CAS No.: 149-57-5
• Product Name: 2-Ethylhexanoic Acid
• Molecular Formula: C8H16O2; CH3(CH2)3CH(C2H5)COOH; C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-ethylhexanoic acid
• Standard InChI: InChI=1S/C8H16O2/c1-3-5-6-7(4-2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
• Standard InChIKey: OBETXYAYXDNJHR-UHFFFAOYSA-N
• SMILES: CCCCC(CC)C(=O)O
• Canonical SMILES: CCCCC(CC)C(=O)O
• Boiling Point: 442 °F at 760 mm Hg (NTP, 1992); 228.0 °C; 228 °C; 227 °C; 442°F
• Colorform: Clear liquid
• Density: 0.903 (USCG, 1999); 0.9031 g/cu cm at 25 °C; Relative density (water = 1): 0.90; 0.903
• Flash Point: 260 °F (NTP, 1992); 114 °C (closed cup); 245 °F (118 °C) (OPEN CUP); 118 °C o.c.; 260°F
• Melting Point: -117 °F (NTP, 1992); -59 °C; -117°F
• Physical Description: Ethylhexoic acid is a colorless to light yellow liquid with a mild odor. It will burn though it may take some effort to ignite. It is slightly soluble in water. It is corrosive to metals and tissue. It is used to make paint dryers and plasticizers.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; A colorless to light yellow liquid with a mild odor.
• Description: Alpha-Ethyl caproic acid, also known as 2-ethylhexanoic acid or a-ethyl caproate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Alpha-Ethyl caproic acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Alpha-Ethyl caproic acid has been detected in multiple biofluids, such as feces, sweat, and urine. Within the cell, Alpha-ethyl caproic acid is primarily located in the cytoplasm and adiposome. Alpha-Ethyl caproic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, Alpha-ethyl caproic acid can be found in fruits. This makes Alpha-ethyl caproic acid a potential biomarker for the consumption of this food product. Alpha-Ethyl caproic acid is a potentially toxic compound.; 2-Ethylhexanoic acid is a branched-chain fatty acid.
• Solubility: less than 1 mg/mL at 84° F (NTP, 1992); 0.01 M; Soluble in ethyl ether, carbon tetrachloride; slightly soluble in ethanol.; Solubility in water = 1.4 g/L water at 25 °C.; In water at 20 °C, 0.2 wt %. /2,000 mg/L/; 2 mg/mL at 20 °C; Solubility in water, g/100ml: 0.14 (very poor)
• Synonyms: α-Ethyl-caproic Acid; (±)-2-Ethylhexanoic Acid; 2-Butylbutanoic Acid; 2-Ethyl-1-hexanoic Acid; 2-Ethylcaproic Acid; 2-Ethylhexanoic Acid; 2-Ethylhexoic Acid; 3-Heptanecarboxylic Acid; Butylethylacetic Acid; Ethylhexanoic Acid; NSC 8881; _x000B_Octylic Acid
• Vapor Density: 5.0 (AIR= 1); Relative vapor density (air = 1): 5
• Vapor Pressure: 0.03 mmHg; 0.03 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 4
• PubChem Compound: 8697
• Last Modified: Nov 11 2021